BRPF1 Potency: Pfi-4 vs. OF-1
Pfi-4 demonstrates high selectivity for the BRPF1B isoform, with >100-fold selectivity over other bromodomains including BRPF2, BRPF3, and BRD4 . In contrast, OF-1 is a pan-BRPF inhibitor with a Kd of 100 nM for BRPF1B and 500 nM for BRPF2, while NI-57 binds BRPF1B (Kd = 31 nM), BRPF2 (Kd = 108 nM), and BRPF3 (Kd = 408 nM) with diminishing affinity . This isoform selectivity makes Pfi-4 the preferred tool for dissecting BRPF1-specific functions without confounding contributions from BRPF2 or BRPF3 inhibition.
| Evidence Dimension | Selectivity for BRPF1B over other bromodomains |
|---|---|
| Target Compound Data | >100-fold selectivity over BRPF2, BRPF3, BRD4 |
| Comparator Or Baseline | OF-1 (Kd: BRPF1B 100 nM, BRPF2 500 nM); NI-57 (Kd: BRPF1B 31 nM, BRPF2 108 nM, BRPF3 408 nM) |
| Quantified Difference | Pfi-4: selective for BRPF1B only; OF-1/NI-57: pan-BRPF inhibition profile |
| Conditions | In vitro binding assays (ITC and TR-FRET) using recombinant bromodomains |
Why This Matters
Isoform-selective inhibition enables precise dissection of BRPF1-specific biology without confounding off-isoform effects that compromise data interpretation.
